Cas no 701216-59-3 (2-Furancarboxylic acid, 4-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester)

• Product Name: 2-Furancarboxylic acid, 4-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester
• CAS No: 701216-59-3
• MF: C₁₁H₁₅ClO₃
• MW: 230.688002824783
• CID: 5981419
• Update Time: 2025-10-29

2-Furancarboxylic acid, 4-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 4-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester

• Inchi： 1S/C11H15ClO3/c1-11(2,3)9-7(6-12)5-8(15-9)10(13)14-4/h5H,6H2,1-4H3
• InChI Key： WVSONEWTFMTQOA-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)=C(CCl)C=C1C(OC)=O

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 140-142 °C(Press: 2 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 2-Furancarboxylic acid, 4-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester

Comprehensive Overview of 2-Furancarboxylic acid, 4-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester (CAS No. 701216-59-3)

The chemical compound 2-Furancarboxylic acid, 4-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester (CAS No. 701216-59-3) is a specialized furan derivative with significant applications in organic synthesis and pharmaceutical research. This esterified furan derivative is characterized by its unique molecular structure, featuring a chloromethyl group and a tert-butyl substituent, which contribute to its reactivity and versatility in chemical transformations. Researchers and industry professionals often search for this compound under variations such as "methyl 4-(chloromethyl)-5-tert-butylfuran-2-carboxylate" or "tert-butyl furan ester derivative," highlighting its niche yet critical role in synthetic chemistry.

In recent years, the demand for furan-based intermediates like 701216-59-3 has surged due to their utility in designing bioactive molecules and agrochemicals. The compound's chloromethyl moiety makes it a valuable precursor for nucleophilic substitution reactions, enabling the synthesis of more complex structures. Additionally, the tert-butyl group enhances steric stability, a feature often sought after in drug discovery to improve metabolic resistance. These attributes align with current trends in sustainable chemistry, where efficient building blocks are prioritized to minimize waste and optimize synthetic routes.

From an analytical perspective, 2-Furancarboxylic acid, 4-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Its purity and stability are critical for reproducibility in research, prompting frequent searches for "CAS 701216-59-3 synthesis protocol" or "analytical methods for furan esters." The compound's compatibility with green chemistry principles—such as solvent-free reactions or catalytic modifications—further elevates its relevance in modern laboratories.

Beyond its synthetic applications, this compound is occasionally explored in material science, particularly in polymer crosslinking or as a monomer for functionalized materials. Queries like "furan derivatives in material science" or "chloromethyl furan applications" reflect growing interdisciplinary interest. However, handling requires standard laboratory precautions, as with most organochlorine compounds, to ensure safety and environmental compliance.

In summary, 2-Furancarboxylic acid, 4-(chloromethyl)-5-(1,1-dimethylethyl)-, methyl ester (CAS No. 701216-59-3) exemplifies the intersection of innovation and practicality in chemical research. Its structural features and adaptability to diverse reactions make it a staple in both academic and industrial settings, while its alignment with sustainability trends ensures continued relevance in the evolving landscape of chemical sciences.